1'-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2'H,6H-spiro[pyrazino[1,2-a]quinoline-5,5'-pyrimidine]-2',4',6'(1'H,3'H)-trione

• Molecular Formula: C22H21N5O7S
• Molecular Weight: 499.5 g/mol
• IUPAC Name: 3'-(benzenesulfonyl)-1-methyl-8'-nitrospiro[1,3-diazinane-5,5'-2,4,4a,6-tetrahydro-1H-pyrazino[1,2-a]quinoline]-2,4,6-trione
• InChI: InChI=1S/C22H21N5O7S/c1-24-20(29)22(19(28)23-21(24)30)12-14-11-15(27(31)32)7-8-17(14)26-10-9-25(13-18(22)26)35(33,34)16-5-3-2-4-6-16/h2-8,11,18H,9-10,12-13H2,1H3,(H,23,28,30)
• InChI Key: DKVLWVIIFPKOMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CC3=C(C=CC(=C3)[N+](=O)[O-])N4C2CN(CC4)S(=O)(=O)C5=CC=CC=C5)C(=O)NC1=O

Description

1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione is a complex organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The presence of multiple functional groups, such as nitro, phenylsulfonyl, and trione, makes this compound highly versatile and of significant interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione involves multiple steps, including the formation of the spiro ring system and the introduction of functional groups. One common synthetic route includes the following steps:

Formation of the Pyrazinoquinoline Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the pyrazinoquinoline core.

Introduction of the Nitro Group: Nitration of the pyrazinoquinoline core using a mixture of concentrated nitric acid and sulfuric acid.

Formation of the Spiro Ring System: This step involves the reaction of the nitropyrazinoquinoline with a suitable pyrimidine derivative under controlled conditions to form the spiro ring system.

Introduction of the Phenylsulfonyl Group: This step involves the sulfonylation of the spiro compound using phenylsulfonyl chloride in the presence of a base such as pyridine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This includes the use of continuous flow reactors, automated synthesis, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The phenylsulfonyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines and thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Amines, thiols, pyridine.

Major Products Formed

Oxidation: Formation of nitroso and amino derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted sulfonyl derivatives.

Scientific Research Applications

1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Used in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The phenylsulfonyl group can also interact with proteins and enzymes, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 1-methyl-8-nitro-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• 1-nitro-3-[(phenylsulfonyl)methyl]benzene

Uniqueness

1’-methyl-8-nitro-3-(phenylsulfonyl)-2,3,4,4a-tetrahydro-1H,2’H,6H-spiro[pyrazino[1,2-a]quinoline-5,5’-pyrimidine]-2’,4’,6’(1’H,3’H)-trione is unique due to its spiro structure, which imparts distinct chemical and biological properties